Cas no 1189725-53-8 (2-(4-ethoxyphenoxy)-1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-(4-ethoxyphenoxy)-1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1189725-53-8
• MF: C₂₄H₂₉ClN₄O₃
• MW: 456.965064764023
• CID: 5924840
• PubChem ID: 45284286
• Update Time: 2025-06-03

2-(4-ethoxyphenoxy)-1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenoxy)-1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}ethan-1-one hydrochloride
• 2-(4-ethoxyphenoxy)-1-(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride
• 1189725-53-8
• AKOS026685183
• 2-(4-ethoxyphenoxy)-1-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]ethanone;hydrochloride
• 2-(4-ethoxyphenoxy)-1-{4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazin-1-yl}ethan-1-one hydrochloride
• F5095-0383
• VU0635013-1

• Inchi： 1S/C24H28N4O3.ClH/c1-3-30-21-8-10-22(11-9-21)31-18-23(29)26-14-16-27(17-15-26)24-25-12-13-28(24)20-6-4-19(2)5-7-20;/h4-13H,3,14-18H2,1-2H3;1H
• InChI Key： QVYVRKYLCUSGAY-UHFFFAOYSA-N
• SMILES： Cl.O=C(COC1C=CC(=CC=1)OCC)N1CCN(C2=NC=CN2C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 456.1928185g/mol
• Monoisotopic Mass: 456.1928185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-ethoxyphenoxy)-1-{4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazin-1-yl}ethan-1-one hydrochloride

Compound CAS No. 1189725-53-8: 2-(4-Ethoxyphenoxy)-1-{4-[1-(4-Methylphenyl)-1H-imidazol-2-yl]piperazin-1-yl}ethan-1-one Hydrochloride

The compound with CAS No. 1189725-53-8, known as 2-(4-Ethoxyphenoxy)-1-{4-[1-(4-Methylphenyl)-1H-imidazol-2-yl]piperazin-1-yl}ethan-1-one Hydrochloride, is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound is characterized by its complex molecular structure, which includes a piperazine ring, an imidazole moiety, and a phenolic group. These structural features contribute to its unique pharmacokinetic properties and bioactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in various therapeutic areas, including anti-inflammatory, antifungal, and anticancer applications. The presence of the piperazine ring in this compound further enhances its ability to interact with biological targets, making it a promising candidate for drug design. The ethoxyphenoxy group adds to the molecule's solubility and stability, which are critical factors in drug delivery systems.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that it can inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its interaction with imidazole receptors has been explored in preclinical models, demonstrating promising results in reducing inflammatory responses.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of its production. These methods not only reduce the environmental footprint but also align with the principles of green chemistry.

In terms of application, this compound has shown remarkable potential in the development of targeted therapies. Its ability to selectively bind to specific cellular targets makes it an ideal candidate for personalized medicine. Furthermore, recent advancements in nanotechnology have enabled the formulation of this compound into nanoparticles, enhancing its bioavailability and reducing systemic toxicity.

Despite its promising properties, further research is needed to fully understand its long-term effects and safety profile. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases and cancer. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, CAS No. 1189725-53-8 represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, combined with innovative synthesis methods and promising therapeutic applications, positions it as a key player in the development of next-generation medicines.